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Compound of Interest

Compound Name: Europium;chloride

CAS No.: 37346-48-8

Cat. No.: B15927364

Get Quote

Technical Support Center: Europium-Based
Imaging
Welcome to the technical support center for Europium-based imaging. This resource is

designed for researchers, scientists, and drug development professionals to help troubleshoot

and overcome common challenges related to autofluorescence in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is autofluorescence and why is it a problem in my Europium-based imaging

experiments?

A1: Autofluorescence is the natural fluorescence emitted by various biological structures and

molecules within your sample when they are excited by light.[1][2][3] This intrinsic fluorescence

can originate from endogenous molecules such as collagen, elastin, NADH, and lipofuscin, as

well as from fixatives like formalin and glutaraldehyde used in sample preparation.[2][3][4] The

primary issue with autofluorescence is that its emission spectrum can overlap with the signal

from your Europium-based probes, making it difficult to distinguish the true signal from the
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background noise. This can lead to poor image quality, reduced signal-to-noise ratio, and

potentially inaccurate conclusions.[1][3]

Q2: How does Time-Resolved Fluorescence (TRF) with Europium help in reducing the impact

of autofluorescence?

A2: Time-Resolved Fluorescence (TRF) is a technique that leverages the unique properties of

lanthanide chelates like Europium. Europium complexes have a very long fluorescence lifetime

(microseconds) compared to the much shorter lifetime of most autofluorescent molecules

(nanoseconds).[5][6][7] By introducing a delay between the excitation pulse and the detection

window, the short-lived background autofluorescence is allowed to decay completely before the

long-lived Europium signal is measured.[5][6][8] This time-gating approach effectively

eliminates the autofluorescence signal, resulting in a significantly improved signal-to-noise ratio

and background-free imaging.[5][6][9]

Q3: What are the common sources of autofluorescence I should be aware of?

A3: Autofluorescence can arise from several sources within your biological samples and

experimental setup. Being aware of these can help in preemptive troubleshooting. Common

sources include:

Endogenous Molecules: Collagen, elastin, riboflavin, NADH, and lipofuscin are naturally

fluorescent molecules found in tissues.[2][3]

Fixatives: Aldehyde-based fixatives like formaldehyde, paraformaldehyde, and

glutaraldehyde can induce autofluorescence.[3][4]

Red Blood Cells: The heme group in red blood cells is a significant source of

autofluorescence.[2][4]

Culture Media: Phenol red and other components in cell culture media can be fluorescent.

[10]

Mounting Media and Glassware: Some mounting media and lower-quality glass slides can

contribute to background fluorescence.[11]

Q4: Can I use chemical quenchers to reduce autofluorescence?
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A4: Yes, several chemical quenching agents can be used to reduce autofluorescence from

various sources. These are typically applied to the sample after fixation and before antibody

staining. Some common quenchers include:

Sodium Borohydride: Can be effective in reducing aldehyde-induced autofluorescence,

though results can be variable.[4]

Sudan Black B: A lipophilic dye that is effective at quenching lipofuscin-related

autofluorescence.[4] However, it may introduce its own fluorescence in the far-red spectrum.

[4]

Commercial Quenching Kits: Reagents like Vector TrueVIEW and Biotium TrueBlack are

designed to reduce autofluorescence from multiple sources, including aldehyde fixation and

red blood cells, with minimal impact on the specific fluorescent signal.[12][13]

Troubleshooting Guides
Issue 1: High background signal obscuring my
Europium probe's fluorescence.
This is a classic sign of significant autofluorescence. The following troubleshooting workflow

can help you identify the source and mitigate the issue.
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Caption: Troubleshooting workflow for high background signal.
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Issue 2: My tissue section has strong, punctate
autofluorescence, especially in aged samples.
This is often indicative of lipofuscin accumulation.

Q: How can I specifically address lipofuscin autofluorescence?

A: Lipofuscin is an age-related pigment that accumulates in lysosomes and is highly

autofluorescent across a broad spectrum.[4]

Recommended Solution: Treat your tissue sections with a lipofuscin-specific quencher like

Sudan Black B or a commercial reagent such as TrueBlack™.[1]

Protocol: After your standard immunofluorescence staining protocol, incubate the slides with

the quenching agent according to the manufacturer's instructions. For example, a 1X

TrueBlack™ solution in 70% ethanol can be applied for 30 seconds.

Issue 3: I am working with formalin-fixed paraffin-
embedded (FFPE) tissues and see diffuse background
fluorescence.
Aldehyde fixation is a common culprit for this type of autofluorescence.[3][4]

Q: What are the best strategies for FFPE-induced autofluorescence?

A:

Optimize Fixation: If possible, minimize the fixation time as prolonged fixation can increase

autofluorescence.[4]

Chemical Quenching:

Sodium Borohydride Treatment: This can reduce aldehyde-induced fluorescence.[4]

Commercial Kits: Products like Vector TrueVIEW are specifically designed to reduce

autofluorescence caused by aldehyde fixatives.[12][13]
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Leverage Time-Resolved Fluorescence: The most robust method is to use a TRF

microscope. The time-gated detection will effectively separate the Europium signal from the

fixative-induced autofluorescence.[8][9]

Data Summary
The following table summarizes common sources of autofluorescence and recommended

reduction strategies.
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Source of
Autofluorescence

Common
Location/Cause

Recommended
Reduction Strategy

Key
Considerations

Endogenous

Molecules

Collagen & Elastin Connective tissues

Use far-red

fluorophores,

Chemical quenching

(e.g., TrueVIEW)[4]

[12]

Autofluorescence is

typically in the blue-

green spectrum.

NADH & Riboflavin
Metabolically active

cells

Use far-red

fluorophores,

Optimize imaging

settings[2]

Signal is generally

weaker than other

sources.

Lipofuscin
Aged tissues (e.g.,

brain, heart)

Sudan Black B,

TrueBlack™[1][4]

Can fluoresce across

a broad spectrum.

Extrinsic Factors

Aldehyde Fixatives
Formalin,

Glutaraldehyde

Sodium Borohydride,

TrueVIEW, Minimize

fixation time[4][12]

Glutaraldehyde

induces more

autofluorescence than

formaldehyde.[4]

Red Blood Cells Vascularized tissues

Perfuse with PBS

before fixation,

Chemical

quenching[2][4]

Heme group is the

fluorescent

component.

Cell Culture Media Phenol red, Serum

Use phenol red-free

media, Reduce serum

concentration[10]

Important for live-cell

imaging.

Experimental Protocols
Protocol 1: General Autofluorescence Quenching using
a Commercial Kit (e.g., Vector TrueVIEW)
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This protocol is intended for use after immunofluorescent staining and before mounting.

Complete Staining: Perform your standard immunofluorescence staining protocol, including

primary and secondary antibody incubations and washes.

Prepare Quenching Solution: Prepare the working solution of the quenching reagent

according to the manufacturer's instructions. For some kits, this involves mixing multiple

components.

Apply Quencher: After the final wash step of your staining protocol, remove excess buffer

from the slides. Add a sufficient volume of the quenching solution to completely cover the

tissue section.

Incubate: Incubate the slides for the time specified by the manufacturer (typically 2-5 minutes

at room temperature).[13]

Wash: Gently rinse the slides with PBS or a buffer recommended by the manufacturer.

Mount: Mount the coverslip using an appropriate mounting medium, preferably one with an

antifade agent.

Image: Proceed with imaging, leveraging the long-lifetime of Europium with a TRF

microscope.

Protocol 2: Time-Resolved Fluorescence Imaging
Workflow
This protocol outlines the key steps in acquiring autofluorescence-free images using a TRF

microscope.
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Prepare Europium-labeled Sample

Mount Sample on TRF Microscope

Set Excitation Wavelength for Europium (e.g., 340 nm)

Pulsed Excitation of Sample

Introduce Time Delay (e.g., 50-100 µs)

Autofluorescence Decays (ns scale)

Open Detector Gate

Collect Long-Lived Europium Emission (e.g., 615 nm)

Generate Autofluorescence-Free Image

Click to download full resolution via product page

Caption: Workflow for time-resolved fluorescence imaging.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15927364/docs?utm_src=pdf-body-img#reducing-autofluorescence-in-europium-based-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15927364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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